![molecular formula C23H21ClN4O B2886096 4-chloro-3-methyl-1-(4-methylphenyl)-N-[(4-methylphenyl)methyl]pyrazolo[3,4-b]pyridine-5-carboxamide CAS No. 1105205-10-4](/img/structure/B2886096.png)
4-chloro-3-methyl-1-(4-methylphenyl)-N-[(4-methylphenyl)methyl]pyrazolo[3,4-b]pyridine-5-carboxamide
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Description
4-chloro-3-methyl-1-(4-methylphenyl)-N-[(4-methylphenyl)methyl]pyrazolo[3,4-b]pyridine-5-carboxamide is a useful research compound. Its molecular formula is C23H21ClN4O and its molecular weight is 404.9. The purity is usually 95%.
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Scientific Research Applications
Chemical Structure and Properties
The compound 4-Chloro-3-Methyl-1-(4-Methylphenyl)-N-[(4-Methylphenyl)Methyl]Pyrazolo[3,4-B]Pyridine-5-Carboxamide falls within the class of pyrazolopyridine derivatives. Pyrazolopyridine derivatives are known for their diverse chemical structures and applications in scientific research. Quiroga et al. (1999) described the chemical structures and solution studies of similar pyrazolopyridines, emphasizing their preferred tautomeric structures in solution and crystalline forms (Quiroga et al., 1999).
Synthesis and Reactivity
The synthesis of pyrazolopyridines often involves condensation reactions and modifications to introduce various functional groups, which influences their reactivity and potential applications. For instance, Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines, highlighting the synthetic routes and the structural characterization of these compounds (Rahmouni et al., 2016).
Biological and Antimicrobial Applications
A significant area of interest for pyrazolopyridine derivatives is their biological and antimicrobial activities. Hassan et al. (2014) synthesized 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives, exploring their cytotoxic activities against cancer cells (Hassan et al., 2014). Similarly, Panda et al. (2011) investigated the antibacterial activity of pyrazolopyridine derivatives against various bacterial strains (Panda et al., 2011).
Potential in Drug Discovery
The compound's structural framework is potentially beneficial in drug discovery, especially in designing molecules with specific biological targets. Mohareb et al. (2004) discussed the synthesis of heterocyclic compounds including pyrazolopyridine derivatives, which could be crucial in developing new therapeutic agents (Mohareb et al., 2004).
properties
IUPAC Name |
4-chloro-3-methyl-1-(4-methylphenyl)-N-[(4-methylphenyl)methyl]pyrazolo[3,4-b]pyridine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21ClN4O/c1-14-4-8-17(9-5-14)12-26-23(29)19-13-25-22-20(21(19)24)16(3)27-28(22)18-10-6-15(2)7-11-18/h4-11,13H,12H2,1-3H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYXNIRPOMLVRAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C2=CN=C3C(=C2Cl)C(=NN3C4=CC=C(C=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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